Cas no 40241-78-9 (2-(Methylthio)-2-imidazoline Hydrobromide)

2-(Methylthio)-2-imidazoline Hydrobromide structure
40241-78-9 structure
Product Name:2-(Methylthio)-2-imidazoline Hydrobromide
CAS No:40241-78-9
MF:C4H9BrN2S
MW:197.096658468246
MDL:MFCD01570110
CID:331703
PubChem ID:2777335
Update Time:2025-04-19

2-(Methylthio)-2-imidazoline Hydrobromide Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole,4,5-dihydro-2-(methylthio)-, hydrobromide (1:1)
    • 2-(methylthio)-4,5-dihydro-1H-imidazole hydrobromide
    • 2-methylsulfanyl-4,5-dihydro-1H-imidazole,hydrobromide
    • 2-methylthio-2-imidazoline hydrobromide
    • 2-methylthio-2-imidazoline,bromide
    • EINECS 254-854-6
    • MFCD01570110
    • SCHEMBL6976660
    • MS-22110
    • 40241-78-9
    • 2-methylsulfanyl-4,5-dihydro-1H-imidazole;hydrobromide
    • CHEBI:194951
    • FT-0608852
    • 2-(methylsulfanyl)-4,5-dihydro-1H-imidazole hydrobromide
    • 2-methylsulanyl-4,5-dihydro-1H-imidazole;hydrobromide
    • 4,5-Dihydro-2-(methylthio)-1H-imidazole monohydrobromide
    • NS00088862
    • DTXSID20193226
    • UPISCLUJZRQPPJ-UHFFFAOYSA-N
    • 2-(Methylthio)-2-imidazoline Hydrobromide
    • MDL： MFCD01570110
    • Inchi： 1S/C4H8N2S.BrH/c1-7-4-5-2-3-6-4;/h2-3H2,1H3,(H,5,6);1H
    • InChI Key： UPISCLUJZRQPPJ-UHFFFAOYSA-N
    • SMILES： Br.S(C)C1=NCCN1

Computed Properties

  • Exact Mass: 195.96700
  • Monoisotopic Mass: 195.966982
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 89.7
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7

Experimental Properties

  • Melting Point: 157 °C
  • Boiling Point: 186.8°Cat760mmHg
  • Flash Point: 66.7°C
  • PSA: 49.69000
  • LogP: 1.03110

2-(Methylthio)-2-imidazoline Hydrobromide Security Information

2-(Methylthio)-2-imidazoline Hydrobromide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M695995-100mg
2-(Methylthio)-2-imidazoline Hydrobromide
 40241-78-9
100mg
 $ 50.00 2022-06-03
TRC
M695995-500mg
2-(Methylthio)-2-imidazoline Hydrobromide
 40241-78-9
500mg
 $ 95.00 2022-06-03
TRC
M695995-1g
2-(Methylthio)-2-imidazoline Hydrobromide
 40241-78-9
1g
 $ 135.00 2022-06-03
abcr
AB225716-10 g
2-(Methylthio)-4,5-dihydro-1H-imidazole hydrobromide, tech.; .
 40241-78-9
10g
 €291.20 2023-04-27
abcr
AB225716-10g
2-(Methylthio)-4,5-dihydro-1H-imidazole hydrobromide, tech.; .
 40241-78-9
10g
 €308.00 2025-02-16

2-(Methylthio)-2-imidazoline Hydrobromide Suppliers

Amadis Chemical Company Limited
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(CAS:40241-78-9)2-(Methylthio)-2-imidazoline Hydrobromide
Order Number:A1160824
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 00:01
Price ($):183.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:40241-78-9)2-(Methylthio)-2-imidazoline Hydrobromide
A1160824
Purity:99%
Quantity:10g
Price ($):183.0
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